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Compound of Interest

Compound Name: 2-Octenal

Cat. No.: B1212229 Get Quote

An In-depth Technical Guide to the Physical Properties of trans-2-Octenal (CAS 2548-87-0)

This technical guide provides a comprehensive overview of the key physical properties of trans-

2-Octenal (CAS: 2548-87-0). The information is intended for researchers, scientists, and

professionals in drug development and related fields. This document summarizes essential

quantitative data, details the experimental methodologies for their determination, and provides

visual workflows for these procedures.

Chemical Identity
Chemical Name: (E)-2-Octenal

Synonyms: trans-2-Octen-1-al, (E)-Oct-2-enal

CAS Number: 2548-87-0

Molecular Formula: C₈H₁₄O[1][2][3]

Molecular Weight: 126.20 g/mol [3][4][5][6]

Summary of Physical Properties
The physical properties of trans-2-Octenal are summarized in the tables below for easy

reference.
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Table 1: General and Thermodynamic Properties
Property Value Conditions

Appearance
Colorless to pale yellow liquid.

[1][3][7]
Ambient

Odor

Fatty, green, herbaceous, with

citrus and cucumber notes.[1]

[8][9]

Ambient

Boiling Point 84-86 °C[1][2][4][7][8] 19 mmHg

50-55 °C[1] 2.50 mmHg

77-79 °C[3] 12 mmHg

Melting Point 3.5 °C (estimate)[2][9][10][11] -

Flash Point
66 °C (150.8 °F) - closed

cup[4][12]
-

68.33 °C (155.00 °F) - TCC[1] -

Vapor Pressure 0.552 mmHg[1] 25 °C (estimated)

0.596 mmHg[13] -

Vapor Density >1 (Air = 1)[1][2][4][8] -

Table 2: Optical and Solubility Properties
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Property Value Conditions

Density 0.846 g/mL[2][3][4][8] 25 °C

0.835-0.845 g/mL[1][6] 25 °C

Refractive Index 1.449-1.455[1][6] 20 °C

1.450[3] 20 °C

Solubility
Soluble in alcohol and fixed

oils.[1][2][14]
-

Slightly soluble in methanol.[2]

[7]
-

Soluble in chloroform.[2][7] -

Water: 612.7 mg/L (estimated)

[1]
25 °C

LogP (o/w) 2.809 (estimated)[1] -

Experimental Protocols
This section details the methodologies for determining the key physical properties of trans-2-
Octenal.

Boiling Point Determination (Thiele Tube Method)
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. The Thiele tube method is a common and convenient technique for determining the

boiling point of small quantities of a liquid.

Methodology:

A small amount of trans-2-Octenal is placed in a small test tube.

A capillary tube, sealed at one end, is placed inverted into the test tube containing the liquid.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

http://przyrbwn.icm.edu.pl/APP/PDF/129/a129z1p12.pdf
https://store.astm.org/e0324-16.html
https://store.astm.org/e1194-17.html
https://www.thinksrs.com/downloads/pdfs/applicationnotes/MPProcedure.pdf
https://www.savantlab.com/astm-methods/astm-d2879-standard-test-method-for-vapor-pressure-temperature-relationship-and-initial-decomposition-temperature-of-liquids-by-isoteniscope/
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://www.savantlab.com/astm-methods/astm-d2879-standard-test-method-for-vapor-pressure-temperature-relationship-and-initial-decomposition-temperature-of-liquids-by-isoteniscope/
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://store.astm.org/e0324-16.html
https://www.savantlab.com/astm-methods/astm-d2879-standard-test-method-for-vapor-pressure-temperature-relationship-and-initial-decomposition-temperature-of-liquids-by-isoteniscope/
http://przyrbwn.icm.edu.pl/APP/PDF/129/a129z1p12.pdf
https://cdn.juniata.edu/documents/departments/sim/_Labs-and-Equipment/Chemistry/Physical-Properties/Procedural-Labs/Determination%20of%20Boiling%20Points.doc
http://przyrbwn.icm.edu.pl/APP/PDF/129/a129z1p12.pdf
https://store.astm.org/e1782-22.html
http://przyrbwn.icm.edu.pl/APP/PDF/129/a129z1p12.pdf
https://store.astm.org/e1782-22.html
https://www.savantlab.com/astm-methods/astm-d2879-standard-test-method-for-vapor-pressure-temperature-relationship-and-initial-decomposition-temperature-of-liquids-by-isoteniscope/
https://www.savantlab.com/astm-methods/astm-d2879-standard-test-method-for-vapor-pressure-temperature-relationship-and-initial-decomposition-temperature-of-liquids-by-isoteniscope/
https://www.benchchem.com/product/b1212229?utm_src=pdf-body
https://www.benchchem.com/product/b1212229?utm_src=pdf-body
https://www.benchchem.com/product/b1212229?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212229?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The test tube is attached to a thermometer, ensuring the sample is level with the

thermometer bulb.

This assembly is then placed in a Thiele tube containing a high-boiling point liquid (e.g.,

mineral oil).

The side arm of the Thiele tube is gently heated, causing the oil to circulate and heat the

sample uniformly.

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary

tube.

Heating is discontinued, and the temperature at which the bubbling stops and the liquid

begins to enter the capillary tube is recorded as the boiling point.
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Apparatus Setup
Measurement

Prepare Sample:
- Place trans-2-Octenal in a small test tube.

- Insert sealed capillary tube (inverted).

Assemble Apparatus:
- Attach test tube to thermometer.

- Place assembly in Thiele tube with oil.

Next
Heat Thiele tube side arm gently.Start Observe for a steady stream of bubbles from the capillary tube.

Monitor
Remove heat and allow to cool.

Bubbles observed
Record temperature when liquid enters the capillary tube.

Observe
Boiling PointFinal Value

Weigh empty, dry pycnometer (m1).

Fill pycnometer with trans-2-Octenal.

Place in thermostat at 25°C.

Weigh filled pycnometer (m2).

Calculate mass of liquid (m = m2 - m1).

Calculate density (ρ = m / V).

Density
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Preparation Measurement

Calibrate Abbe refractometer with a standard. Apply a few drops of trans-2-Octenal to the prism. Adjust knobs to center the light/dark boundary on the crosshairs. Read the refractive index from the scale and record the temperature. Refractive IndexFinal Value

Place sample in isoteniscope and degas under vacuum.

Place isoteniscope in a constant-temperature bath.

Adjust external pressure to equalize mercury levels in the U-tube.

Measure the external pressure with a manometer.

Repeat at different temperatures.

Vapor Pressure

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1212229?utm_src=pdf-body-img
https://www.benchchem.com/product/b1212229?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212229?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. ASTM D2879 - Standard Test Method for Vapor Pressure-Temperature Relationship and
Initial Decomposition Temperature of Liquids by Isoteniscope - Savant Labs [savantlab.com]

2. przyrbwn.icm.edu.pl [przyrbwn.icm.edu.pl]

3. store.astm.org [store.astm.org]

4. store.astm.org [store.astm.org]

5. Vapor Pressure Testing: A Comprehensive Guide - zeal [zealinstruments.com]

6. vijaynazare.weebly.com [vijaynazare.weebly.com]

7. store.astm.org [store.astm.org]

8. thinksrs.com [thinksrs.com]

9. chem.libretexts.org [chem.libretexts.org]

10. Simple method to measure the refractive index of liquid with graduated cylinder and
beaker - PubMed [pubmed.ncbi.nlm.nih.gov]

11. researchgate.net [researchgate.net]

12. scribd.com [scribd.com]

13. pubs.aip.org [pubs.aip.org]

14. cdn.juniata.edu [cdn.juniata.edu]

To cite this document: BenchChem. [Physical properties of trans-2-Octenal (CAS 2548-87-
0)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1212229#physical-properties-of-trans-2-octenal-cas-
2548-87-0]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b1212229?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212229?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

